Cas no 1006319-20-5 (5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1006319-20-5
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD02682051
• CID: 3059533
• PubChem ID: 19576674
• Update Time: 2025-05-26

5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methyl-1H-pyrazol-3-yl)isoxazole-3-carboxylic acid
• 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• DTXSID701203024
• CS-0081412
• 5-(1-METHYL-1H-PYRAZOL-3-YL)ISOXAZOLE-3-CARBOXYLICACID
• EN300-92749
• 1006319-20-5
• 5-(1-Methyl-1H-pyrazol-3-yl)-3-isoxazolecarboxylic acid
• MFCD02682051
• 5-(1-methylpyrazol-3-yl)-1,2-oxazole-3-carboxylic acid
• D74315
• AKOS000310446
• Z1198160755
• STK347003
• GQB31920

• MDL： MFCD02682051
• Inchi： 1S/C8H7N3O3/c1-11-3-2-5(9-11)7-4-6(8(12)13)10-14-7/h2-4H,1H3,(H,12,13)
• InChI Key： AGTZWXOONIEZNL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CN(C)N=1

Computed Properties

• Exact Mass: 193.04874109Da
• Monoisotopic Mass: 193.04874109Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 81.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid

Introduction to 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic Acid (CAS No. 1006319-20-5)

5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid, with the CAS number 1006319-20-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both pyrazole and oxazole moieties in its molecular framework endows it with a rich chemical diversity, making it a valuable scaffold for medicinal chemists.

The compound's structure consists of a central oxazole ring connected to a pyrazole moiety at the 5-position, with a carboxylic acid functional group at the 3-position of the oxazole ring. This arrangement not only contributes to its stability but also allows for various chemical modifications, enabling the synthesis of derivatives with tailored biological activities. The 1-methyl substitution on the pyrazole ring further enhances its reactivity and potential pharmacological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of oxazole-pyrazole hybrids. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The oxazole ring is known for its role in antimicrobial and anti-inflammatory agents, while the pyrazole moiety is frequently incorporated into drugs targeting neurological disorders and cancer. The combination of these two heterocycles in 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid suggests a multifaceted therapeutic profile.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The carboxylic acid group at the 3-position of the oxazole ring provides a versatile handle for further functionalization, allowing chemists to introduce various substituents that can modulate biological activity. This flexibility has made it a popular choice for medicinal chemists working on developing novel therapeutic agents.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The structural complexity of these molecules often translates into unique biological activities that are not observed with simpler organic compounds. For instance, research has shown that oxazole-pyrazole hybrids can exhibit potent inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings have spurred further investigation into the pharmacological properties of 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific substituents onto the pyrazole ring. These synthetic strategies highlight the compound's significance as a building block in pharmaceutical research.

In addition to its synthetic utility, 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid has been investigated for its potential role in addressing neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter receptors, offering a new avenue for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of these derivatives to cross the blood-brain barrier is particularly promising, as it would allow for targeted therapeutic action within the central nervous system.

The compound's potential also extends to anti-inflammatory applications. Oxazole-pyrazole hybrids have been shown to inhibit key inflammatory pathways, making them candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The carboxylic acid group provides a site for further derivatization to enhance binding affinity and selectivity towards inflammatory targets.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. Preclinical studies using cell-based assays and animal models have provided valuable insights into the pharmacological profile of 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid. These studies have revealed promising results regarding its ability to modulate biological pathways associated with various diseases. However, further research is needed to fully understand its mechanisms of action and potential side effects before human clinical trials can begin.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like 5-(1-methyl-1H-pyrazol-3-yl)-1,2-oxazole-3-carboxylic acid. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These predictions help guide synthetic efforts by identifying which structural modifications are likely to enhance binding affinity and reduce off-target effects.

The future prospects for this compound are bright, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into effective treatments for patients worldwide. As our understanding of disease mechanisms continues to evolve, compounds like 5-(1-methyl-1H-pyrazol-3-y)-l,2 oxazole - 3 - carbox y l ic ac id (CAS No . 1006319 - 20 - 5 ) will play an increasingly important role in modern medicine.